3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid

• IUPAC Name: 3-[(2-chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid
• InChI: InChI=1S/C14H16ClNO3/c1-9-2-5-11(12(15)8-9)14(19)16(10-3-4-10)7-6-13(17)18/h2,5,8,10H,3-4,6-7H2,1H3,(H,17,18)
• InChI Key: HUVMJNWVLQSXAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N(CCC(=O)O)C2CC2)Cl
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol

Description

3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid, also known as CCPA, is a synthetic compound that has been used in scientific research for several years. It is a potent and selective agonist for the A1 adenosine receptor, which is a G protein-coupled receptor that is widely distributed in the human body. CCPA has been shown to have a variety of biochemical and physiological effects, and it has been used in a number of different research applications.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid involves its binding to the A1 adenosine receptor, which is a G protein-coupled receptor that is widely distributed in the human body. Once 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid binds to the receptor, it activates a signaling pathway that leads to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid has been shown to have a variety of different biochemical and physiological effects, including the regulation of cardiovascular function, neurotransmission, and inflammation. It has also been shown to have potential therapeutic applications in the treatment of a number of different diseases, including ischemia, neurodegenerative disorders, and cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid in lab experiments is its potency and selectivity for the A1 adenosine receptor. This makes it a useful tool for studying the role of adenosine receptors in various physiological processes. However, one of the limitations of using 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of different future directions for research involving 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid. One potential area of research is the development of new and more potent agonists for the A1 adenosine receptor. Another potential area of research is the investigation of the potential therapeutic applications of 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid in the treatment of various diseases, including ischemia, neurodegenerative disorders, and cancer. Finally, there is also potential for research into the potential toxicity of 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid and its effects on human health.

Synthesis Methods

3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid is typically synthesized using a multi-step process that involves several different chemical reactions. The first step in the synthesis process involves the reaction of 2-chloro-4-methylbenzoic acid with cyclopropylamine to form 2-chloro-4-methylbenzoyl-cyclopropylamine. This intermediate is then reacted with acrylonitrile to form 3-(2-chloro-4-methylbenzoyl)-N-(cyclopropylmethyl)acrylamide, which is subsequently hydrolyzed to form 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid.

Scientific Research Applications

3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid has been used in a variety of different scientific research applications. One of the most common uses of 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid is in the study of adenosine receptors and their role in various physiological processes. 3-[(2-Chloro-4-methylbenzoyl)-cyclopropylamino]propanoic acid has been shown to be a potent and selective agonist for the A1 adenosine receptor, which is involved in a number of different processes, including cardiovascular function, neurotransmission, and inflammation.